Cas no 87451-37-4 (Piperidine, 1-methyl-4-(1H-pyrrol-1-ylmethyl)-)

• Product Name: Piperidine, 1-methyl-4-(1H-pyrrol-1-ylmethyl)-
• CAS No: 87451-37-4
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 656191
• PubChem ID: 61789380
• Update Time: 2025-04-19

Piperidine, 1-methyl-4-(1H-pyrrol-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-methyl-4-(1H-pyrrol-1-ylmethyl)-
• 1-methyl-4-(pyrrol-1-ylmethyl)piperidine
• 1-Methyl-4-[(1H-pyrrol-1-yl)methyl]piperidine
• DTXSID70734284
• AKOS011061488
• 87451-37-4

• Inchi： 1S/C11H18N2/c1-12-8-4-11(5-9-12)10-13-6-2-3-7-13/h2-3,6-7,11H,4-5,8-10H2,1H3
• InChI Key： GDRDVRKJQWMJQG-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CN2C=CC=C2)CC1

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 8.2Ų